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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895

This guide provides essential safety and logistical information for the proper handling and
disposal of Hexamethylphosphoramide-d18 (HMPA-d18). The procedures outlined are
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and environmental compliance.

Warning: Hexamethylphosphoramide (HMPA) and its deuterated form, HMPA-d18, are
hazardous chemicals. HMPA is classified as a "select carcinogen” by OSHA, is reasonably
anticipated to be a human carcinogen, and may cause genetic defects and reproductive harm.
[11[2][3][4][5] It is also corrosive, causing severe skin burns and eye damage, and can be
absorbed through the skin.[1][4] All handling and disposal must be conducted with extreme
caution, adhering to strict safety protocols.

Hazard Profile and Safety Data

Proper handling is predicated on a clear understanding of the substance's hazards. Key
guantitative and qualitative safety data are summarized below.
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Hazard Classification Description Source

Category 1B / 2; Reasonably
Carcinogenicity anticipated to be a human IARC, ACGIH, NTP
carcinogen.[1][3][4][5]

o Category 1A/ 1B; May cause
Germ Cell Mutagenicity i GHS
genetic defects.[1][2][4]

) ) o Category 1C; Causes severe
Skin Corrosion/Irritation ] S GHS
skin burns and irritation.[4]

) Category 1; Causes serious
Serious Eye Damage GHS
eye damage.[4]

Acute Toxicity (Oral) LD50 (Rat): 2,650 mg/kg RTECS
Acute Toxicity (Dermal) LD50 (Rabbit): 2,600 mg/kg[1] RTECS
Reportable Quantity (RQ) 11b (0.454 kg) EPA

Procedural Guidance: From Handling to Disposal
Personal Protective Equipment (PPE)

Due to the high chronic toxicity of HMPA-d18, stringent personal protection is mandatory.[3]
Always work within a certified chemical fume hood.[3]

o Hand Protection: Wear chemically resistant, impermeable gloves, such as neoprene gloves.
[6] Always check gloves for integrity before use.[7]

o Body Protection: Wear clean, full-body protective clothing, such as a lab coat, smock, or
coveralls.[6] A PVC apron is also recommended.[6]

e Eye and Face Protection: Use splash goggles and a face shield to prevent any contact with
the eyes and face.[3][7]

» Respiratory Protection: If there is a risk of vapor or aerosol generation, use a half-face filter-
type respirator with appropriate cartridges for organic vapors, mists, and fumes.[6]
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Spill Management Protocol

In the event of a spill, immediate and safe cleanup is critical to prevent exposure and
environmental contamination.

o Evacuate and Secure: Immediately alert personnel in the area and evacuate.[2][6] Move
upwind from the spill.[2][6] Remove all sources of ignition as the substance is combustible.[2]

[6](8]

o Don PPE: Before re-entering the area, don the full PPE detailed above, including respiratory
protection.[2][6]

o Containment: Prevent the spill from entering drains or waterways by using absorbent
materials or creating a dike.[2][4][6][7][9] Cover drains if necessary.[9]

o Absorption: Soak up the spill using an inert absorbent material such as vermiculite, sand,
earth, or a chemical spill pillow.[2][3][9]

o Collection: Carefully collect the absorbed material and any recoverable product into a
suitable, clearly labeled, and sealable container for hazardous waste disposal.[2][3][4][7][8]

[9]

o Decontamination: Clean the spill area thoroughly. Wash the area and ensure runoff does not
enter drains.[2] All equipment used for cleanup must be decontaminated.[2]

Proper Disposal Procedure

All HMPA-d18 waste is considered hazardous and must be disposed of according to
institutional guidelines and all federal, state, and local environmental regulations.[1][6]

» Waste Collection: Collect all excess HMPA-d18 and any materials contaminated with it (e.g.,
absorbent materials, used PPE, empty containers) into a designated, appropriate, and
clearly labeled hazardous waste container.[3][8] Do not mix HMPA-d18 waste with other
waste streams.

e Labeling: The waste container must be securely sealed and clearly labeled with its contents,
including the chemical name "Hexamethylphosphoramide-d18" and appropriate hazard
warnings (e.g., "Carcinogen," "Toxic," "Corrosive").[3][6][8]
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Storage: Store the sealed waste container in a locked, well-ventilated, designated hazardous
waste storage area away from incompatible materials like strong oxidizing agents and acids.

[2]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal contractor. Waste
must be disposed of at an approved and licensed waste disposal plant.

Empty Containers: Empty containers may still contain hazardous residues and should be
treated as hazardous waste.[6] If not properly cleaned, they should be punctured to prevent
reuse.[6]

Personnel and Equipment Decontamination

Personnel: Before exiting the work area, remove and leave all protective clothing and
equipment at the exit point.[6] Place used disposable items in a labeled impervious container
for disposal.[6] Reusable garments should be decontaminated and laundered separately.[2]
[6] Personnel should shower after completing work and removing protective gear.[6] Always
wash hands thoroughly with soap and water after handling the substance.[2][4][7][9]

Equipment: All laboratory equipment that has come into contact with HMPA-d18 must be
thoroughly decontaminated before being stored or reused.[2]

HMPA-d18 Disposal Workflow

The following diagram outlines the decision-making and operational process for the safe

management and disposal of Hexamethylphosphoramide-d18.
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Caption: Workflow for the safe handling and disposal of HMPA-d18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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